(2R,8S)-14-Oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: (2R,8S)-14-oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one
• InChI: InChI=1S/C13H15NO2/c15-12-7-9-4-5-10-8-13(9,16-12)11-3-1-2-6-14(10)11/h4-5,7,10-11H,1-3,6,8H2/t10-,11-,13?/m1/s1
• InChI Key: SWZMSZQQJRKFBP-KKPNGEORSA-N
• Isomeric SMILES: C1CCN2[C@H](C1)C34C[C@H]2C=CC3=CC(=O)O4
• SMILES: C1CCN2C(C1)C34CC2C=CC3=CC(=O)O4
• Pictograms: Irritant

Description

LSM-1411 is a member of indolizines.

Scientific Research Applications

Synthesis and Potential Pharmacological Activity

A significant application of compounds related to (2R,8S)-14-Oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one is their synthesis for pharmacological purposes. A study by Klochkov et al. (2014) demonstrated the synthesis of 9-amino-14-oxa-7-azatetracyclo derivatives using securinine, a natural alkaloid, as the starting material. These derivatives showed antioxidant and iron-chelating activities, indicating potential as pharmacologically active compounds (Klochkov, Neganova, Afanas′eva, & Shevtsova, 2014).

Application in Organic Synthesis

The compound and its derivatives find use in organic synthesis. Singh et al. (2009) developed an expedient route to tetracyclo derivatives, highlighting the compound's utility in constructing complex organic frameworks, useful in synthesizing natural products and other organic compounds (Singh, Singh, & Mobin, 2009).

Development of Ion-Selective Electrodes

Compounds within the same structural family have been researched for their use in creating ion-selective electrodes. A study by Casabó et al. (1991) focused on pyridine-based macrocycles containing similar structural motifs, which were used to develop electrodes for ion detection (Casabó, Escriche, Alegret, Jaime, Pérez-Jiménez, Rius, Molins, Miravitlles, Teixidor, & Mestres, 1991).

Neuroprotective Properties

Another significant application is in the realm of neuroprotection. Klochkov et al. (2014) synthesized various amine derivatives of securinine, which showed promise as neuroprotectors. This illustrates the potential therapeutic applications of such compounds in neurodegenerative diseases or brain injury (Klochkov, Lermontova, Chudinova, & Afanasèva, 2014).